Cas no 30064-28-9 (3,4,5-trichlorobenzene-1,2-diamine)

3,4,5-Trichlorobenzene-1,2-diamine is a chlorinated aromatic diamine compound with applications in organic synthesis and specialty chemical production. Its structure, featuring three chlorine substituents and two amine groups, makes it a versatile intermediate for synthesizing heterocyclic compounds, dyes, and agrochemicals. The presence of both electron-withdrawing (chloro) and electron-donating (amino) groups allows for selective functionalization in cross-coupling reactions. This compound exhibits stability under standard conditions, facilitating handling and storage. Its high purity and well-defined reactivity profile make it suitable for research and industrial processes requiring precise molecular modifications. Careful handling is advised due to potential sensitivity to oxidation and reactivity with strong acids or bases.

3,4,5-trichlorobenzene-1,2-diamine structure

30064-28-9 structure

Product Name:3,4,5-trichlorobenzene-1,2-diamine

CAS No:30064-28-9

MF:C₆H₅Cl₃N₂

MW:211.476298093796

MDL:MFCD21604315

CID:323116

PubChem ID:100529

Update Time:2025-08-05

3,4,5-trichlorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediamine,3,4,5-trichloro-
- 3,4,5-trichlorobenzene-1,2-diamine
- 3,4,5-Trichloro-1,2-phenylenediamine
- 3,4,5-trichloro-o-phenylenediamine
- 3,4,5-Trichlor-o-phenylendiamin
- 3,4,5-trichlorophenylene-1,2-diamine
- 4,5,6-trichloro-1,2-phenylenediamine
- AC1L2OXJ
- AC1Q3MI0
- AG-E-98339
- AR-1E8908
- CTK4G4316
- EINECS 250-020-0
- NSC315538
- UNII-PDP3G8TT48
- 1,2-Benzenediamine, 3,4,5-trichloro-
- 30064-28-9
- PDP3G8TT48
- NSC-315538
- ZFDILXLUXPRASO-UHFFFAOYSA-N
- NS00028833
- SCHEMBL7210094
- DTXSID70184129
- NSC 315538
- EN300-343471
- MDL： MFCD21604315
- Inchi： 1S/C6H5Cl3N2/c7-2-1-3(10)6(11)5(9)4(2)8/h1H,10-11H2
- InChI Key： ZFDILXLUXPRASO-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=CC(=C1N)N)Cl)Cl

Computed Properties

Exact Mass: 209.95205
Monoisotopic Mass: 209.952
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 52A^2

Experimental Properties

Density: 1.628
Boiling Point: 363.6°Cat760mmHg
Flash Point: 173.7°C
Refractive Index: 1.686
PSA: 52.04

3,4,5-trichlorobenzene-1,2-diamine Pricemore >>

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